Cas no 1845863-73-1 ((3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(5-methyl-1,3-thiazol-2-yl)propanoic acid)

• Product Name: (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(5-methyl-1,3-thiazol-2-yl)propanoic acid
• CAS No: 1845863-73-1
• MF: C₁₂H₁₈N₂O₄S
• MW: 286.347321987152
• CID: 6316333
• PubChem ID: 165531099
• Update Time: 2025-05-24

(3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(5-methyl-1,3-thiazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1284338
• (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(5-methyl-1,3-thiazol-2-yl)propanoic acid
• 1845863-73-1

• Inchi： 1S/C12H18N2O4S/c1-7-6-13-10(19-7)8(5-9(15)16)14-11(17)18-12(2,3)4/h6,8H,5H2,1-4H3,(H,14,17)(H,15,16)/t8-/m1/s1
• InChI Key： JZAGVSVEIGAYQV-MRVPVSSYSA-N
• SMILES： S1C(C)=CN=C1[C@@H](CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 286.09872823g/mol
• Monoisotopic Mass: 286.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 117Ų

Additional information on (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(5-methyl-1,3-thiazol-2-yl)propanoic acid

Introduction to (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(5-methyl-1,3-thiazol-2-yl)propanoic Acid (CAS No. 1845863-73-1)

Compound with the chemical name (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(5-methyl-1,3-thiazol-2-yl)propanoic acid (CAS No. 1845863-73-1) represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The presence of multiple functional groups, including an amide bond and a thiazole ring, makes it a versatile scaffold for designing novel bioactive molecules.

The molecular framework of this compound is highly intriguing, featuring a chiral center at the third carbon atom, which is denoted by the stereochemical notation (3R). This chirality is crucial for its biological activity, as enantiomers often exhibit distinct pharmacological properties. The tert-butoxy carbonyl group attached to the amine functionality not only enhances the stability of the compound but also serves as a protective group during synthetic procedures. This protective group can be selectively removed under specific conditions, allowing for further functionalization and derivatization.

The incorporation of the 5-methyl-1,3-thiazole moiety into the molecular structure introduces additional pharmacophoric elements that are known to interact with biological targets. Thiazole derivatives have long been recognized for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in this thiazole ring, particularly the presence of a methyl group at position 5, further modulates its interaction with biological receptors and enzymes.

In recent years, there has been a growing interest in developing small-molecule inhibitors that target specific enzymes involved in metabolic pathways relevant to various diseases. The compound (CAS No. 1845863-73-1) has been investigated for its potential as an inhibitor of enzymes such as matrix metalloproteinases (MMPs), which are implicated in processes like tumor invasion and angiogenesis. Preliminary studies suggest that this compound exhibits inhibitory activity against certain MMPs with high selectivity, making it a promising candidate for further development.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of chiral auxiliaries or catalysts is essential to achieve the desired stereochemical outcome at the chiral center. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

Beyond its potential as an enzyme inhibitor, this compound has also been explored for its role in modulating immune responses. The thiazole ring and amide functionalities are known to interact with various immune receptors and signaling pathways. Researchers have hypothesized that this compound could modulate cytokine production and immune cell function, potentially leading to new therapeutic strategies for autoimmune diseases or chronic inflammation.

The pharmacokinetic properties of (CAS No. 1845863-73-1) are another critical aspect that has been studied extensively. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its therapeutic efficacy and safety profile. Initial pharmacokinetic studies indicate that this compound exhibits moderate solubility in water and lipids, suggesting potential oral bioavailability. Additionally, preliminary toxicology studies have shown no significant adverse effects at tested doses, although further studies are warranted to fully assess its safety profile.

The impact of this compound on drug discovery has been significant, particularly in the context of rational drug design. By leveraging computational modeling and high-throughput screening techniques, researchers can identify structural analogs of this compound with enhanced potency or selectivity. This approach has led to the identification of several derivatives that show improved pharmacological profiles compared to the parent compound.

In conclusion, (CAS No. 1845863-73-1), or more accurately described as (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(5-methyl-1,3-thiazol-2-yl)propanoic acid, represents a promising lead compound in pharmaceutical research. Its unique molecular structure and functional groups make it a versatile scaffold for designing novel bioactive molecules with potential applications in treating various diseases. Ongoing research continues to explore its therapeutic potential and optimize its synthetic pathways for industrial-scale production.